Cas no 1056942-33-6 (Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)-)

• Product Name: Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)-
• CAS No: 1056942-33-6
• MF: C₉H₈F₄O
• MW: 208.15
• CID: 5075674
• PubChem ID: 59678048
• Update Time: 2026-03-01

Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)-
• 2-Ethoxy-1-fluoro-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H8F4O/c1-2-14-8-5-6(9(11,12)13)3-4-7(8)10/h3-5H,2H2,1H3
• InChI Key： IXFFVQUFAIRGRY-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C(F)(F)F)C=C1OCC

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)-

Research Briefing on Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)- (CAS: 1056942-33-6) in Chemical and Biomedical Applications

Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)- (CAS: 1056942-33-6) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound features a trifluoromethyl group, an ethoxy substituent, and a fluorine atom on the benzene ring, which collectively contribute to its reactivity and utility in synthetic chemistry and drug development. Recent studies have explored its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a building block for novel kinase inhibitors. Researchers demonstrated that the trifluoromethyl group enhances binding affinity to target proteins, while the ethoxy and fluorine substituents improve metabolic stability. The study utilized computational docking and in vitro assays to validate the compound's efficacy in modulating specific kinase pathways implicated in cancer and inflammatory diseases.

In the field of agrochemicals, Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)- has been investigated for its herbicidal properties. A 2022 patent application (WO2022156789) disclosed its use as a precursor for synthesizing next-generation herbicides with improved selectivity and environmental safety. The compound's fluorine atoms were found to enhance soil persistence without increasing toxicity to non-target organisms, making it a promising candidate for sustainable agriculture.

From a synthetic chemistry perspective, recent advancements in catalytic fluorination have enabled more efficient production of this compound. A 2023 ACS Catalysis paper reported a novel palladium-catalyzed method for introducing the fluorine substituent at the 1-position, achieving higher yields (up to 85%) and better regioselectivity compared to traditional approaches. This methodological breakthrough could facilitate broader adoption of the compound in industrial applications.

Ongoing research is exploring the compound's potential in positron emission tomography (PET) tracer development. The presence of fluorine-18 (a radioactive isotope) at the 1-position, combined with the compound's favorable pharmacokinetic properties, makes it an attractive candidate for imaging applications. Preliminary animal studies have shown promising results in tumor visualization, with plans for clinical trials anticipated in 2024.

In conclusion, Benzene, 2-ethoxy-1-fluoro-4-(trifluoromethyl)- (1056942-33-6) represents a versatile chemical entity with growing importance across multiple research domains. Its unique combination of substituents offers tunable properties for drug design, agricultural chemistry, and imaging technologies. Future research directions may focus on expanding its therapeutic applications and optimizing synthetic routes for large-scale production.